4-Methoxy-2,3-dimethylbenzonitrile
Overview
Description
Scientific Research Applications
Chemical Reactions and Structural Studies
- 4-Methoxy-2,3-dimethylbenzonitrile has been studied in various chemical reactions. For instance, research has investigated the reaction of similar compounds like 2,3-dimethylbenzonitriles with nitric acid, leading to the formation of different products after nitration and thermolysis, highlighting potential pathways for synthesizing related compounds (Fischer & Greig, 1973).
Applications in Synthesis
- The compound has been a key intermediate in the synthesis of various organic molecules. For example, it was used in the synthesis of Gefitinib, a notable cancer treatment drug, illustrating its importance in pharmaceutical manufacturing (Jin et al., 2005).
Role in Nucleophilic Aromatic Substitutions
- It has also been involved in nucleophilic aromatic substitutions, as shown in studies involving similar compounds. These studies provide insights into the reactivity of such molecules, which is crucial for developing new chemical syntheses (Giannopoulos et al., 2000).
Spectroscopic Analysis
- In the realm of spectroscopy, compounds like 2,3-dimethylbenzonitriles have been the subject of infrared and Raman spectroscopic studies, offering valuable information about their molecular structures and vibrational properties (Sarma, 1986).
Electrochemical Studies
- There has been interest in the electrochemical behavior of related aryl radicals, with studies exploring how such compounds react with surfaces. This research is significant for applications in materials science and surface chemistry (Combellas et al., 2009).
Photophysical Properties
- The photophysical properties of similar compounds have been studied, which is important for understanding their behavior under light exposure. This research has implications for the development of light-responsive materials and photodynamic therapies (Hasegawa Yoshinori, 1983).
properties
IUPAC Name |
4-methoxy-2,3-dimethylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-7-8(2)10(12-3)5-4-9(7)6-11/h4-5H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHSPYUUKGMWFGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10738408 |
Source
|
| Record name | 4-Methoxy-2,3-dimethylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10738408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2,3-dimethylbenzonitrile | |
CAS RN |
448961-57-7 |
Source
|
| Record name | 4-Methoxy-2,3-dimethylbenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10738408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-fluoro-3-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine](/img/structure/B1532802.png)
